N-(cyanomethyl)-4-methyl-N-phenyl-1,3-thiazole-5-carboxamide

• IUPAC Name: N-(cyanomethyl)-4-methyl-N-phenyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C13H11N3OS/c1-10-12(18-9-15-10)13(17)16(8-7-14)11-5-3-2-4-6-11/h2-6,9H,8H2,1H3
• InChI Key: AONSMNJVTQHIOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)C(=O)N(CC#N)C2=CC=CC=C2
• Molecular Formula: C13H11N3OS
• Molecular Weight: 257.31 g/mol

Description

The description of a chemical compound typically includes its molecular formula, structure, and other identifiers like CAS number. It may also include information about its appearance and state under standard conditions.

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This could involve various methods such as cyanoacetylation of amines or the use of cyanomethyl salts.

Molecular Structure Analysis

Molecular structure analysis involves the use of techniques like X-ray crystallography, NMR spectroscopy, and computational methods to determine the spatial arrangement of atoms in a molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It could involve studying its reactivity with other compounds and the conditions under which these reactions occur.

Physical And Chemical Properties Analysis

This involves studying properties like solubility, melting point, boiling point, reactivity, and stability. Techniques like thermal analysis can be used to study these properties.

Mechanism of Action

The mechanism of action is particularly relevant for biologically active compounds. It involves understanding how the compound interacts with biological systems.

Safety and Hazards

Safety data sheets provide information on the hazards associated with a chemical, along with first aid measures, handling and storage guidelines, and disposal considerations.